Cas no 1396677-95-4 (1-(furan-2-yl)-2-(4-phenylmethanesulfonylpiperazin-1-yl)ethan-1-ol)

• Product Name: 1-(furan-2-yl)-2-(4-phenylmethanesulfonylpiperazin-1-yl)ethan-1-ol
• CAS No: 1396677-95-4
• MF: C₁₇H₂₂N₂O₄S
• MW: 350.432583332062
• CID: 5996830
• PubChem ID: 71783531
• Update Time: 2025-05-19

1-(furan-2-yl)-2-(4-phenylmethanesulfonylpiperazin-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(furan-2-yl)-2-(4-phenylmethanesulfonylpiperazin-1-yl)ethan-1-ol
• 1396677-95-4
• F6031-2130
• 2-(4-benzylsulfonylpiperazin-1-yl)-1-(furan-2-yl)ethanol
• VU0529835-1
• 2-(4-(benzylsulfonyl)piperazin-1-yl)-1-(furan-2-yl)ethanol
• AKOS024529521

• Inchi： 1S/C17H22N2O4S/c20-16(17-7-4-12-23-17)13-18-8-10-19(11-9-18)24(21,22)14-15-5-2-1-3-6-15/h1-7,12,16,20H,8-11,13-14H2
• InChI Key： ZGGHEWQHNZUJJL-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(N1CCN(CC(C2=CC=CO2)O)CC1)(=O)=O

Computed Properties

• Exact Mass: 350.13002836g/mol
• Monoisotopic Mass: 350.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 82.4Ų

Additional information on 1-(furan-2-yl)-2-(4-phenylmethanesulfonylpiperazin-1-yl)ethan-1-ol

Comprehensive Overview of 1-(Furan-2-yl)-2-(4-phenylmethanesulfonylpiperazin-1-yl)ethan-1-ol (CAS No. 1396677-95-4)

The compound 1-(furan-2-yl)-2-(4-phenylmethanesulfonylpiperazin-1-yl)ethan-1-ol (CAS No. 1396677-95-4) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound features a furan ring, a piperazine moiety, and a phenylmethanesulfonyl group, making it a versatile scaffold for potential therapeutic applications. Researchers are particularly interested in its pharmacokinetic properties and binding affinity to various biological targets, which could pave the way for novel treatments in areas such as neurodegenerative diseases and inflammatory disorders.

In recent years, the demand for small-molecule inhibitors and modulators has surged, driven by advancements in high-throughput screening and computational drug design. The unique structure of 1-(furan-2-yl)-2-(4-phenylmethanesulfonylpiperazin-1-yl)ethan-1-ol positions it as a promising candidate for these applications. Its sulfonyl group, for instance, is known to enhance water solubility and bioavailability, addressing one of the key challenges in drug development. Additionally, the furan ring contributes to its aromatic interactions with target proteins, a feature often exploited in rational drug design.

The synthesis of CAS No. 1396677-95-4 involves multi-step organic reactions, including nucleophilic substitution and sulfonylation. These processes are critical for achieving high chemical purity and yield, which are essential for preclinical and clinical studies. Given the growing interest in green chemistry, researchers are also exploring catalytic methods to optimize the synthesis of this compound, reducing waste and improving sustainability.

From a mechanistic perspective, 1-(furan-2-yl)-2-(4-phenylmethanesulfonylpiperazin-1-yl)ethan-1-ol has shown potential in modulating signal transduction pathways. Its piperazine core is a common motif in G protein-coupled receptor (GPCR) ligands, which are pivotal in cell communication and disease progression. This has led to speculation about its utility in treating conditions like chronic pain and mood disorders, where GPCRs play a central role.

The pharmacological profile of this compound is further enriched by its metabolic stability, a critical factor in drug candidate selection. Recent studies have highlighted its resistance to cytochrome P450 degradation, which could translate to a longer half-life in vivo. This property is particularly valuable in the development of once-daily oral medications, a trend increasingly favored by both patients and healthcare providers.

In the context of personalized medicine, CAS No. 1396677-95-4 is being investigated for its potential to target specific patient subgroups. Advances in genomic profiling and biomarker identification have opened new avenues for tailoring therapies based on individual genetic makeup. This aligns with the broader shift toward precision healthcare, where compounds like 1-(furan-2-yl)-2-(4-phenylmethanesulfonylpiperazin-1-yl)ethan-1-ol could play a transformative role.

Another area of interest is the compound's potential application in combination therapies. With the rise of multidrug resistance in diseases such as cancer and infectious diseases, researchers are exploring synergistic effects between small-molecule drugs and biologics. The structural flexibility of 1-(furan-2-yl)-2-(4-phenylmethanesulfonylpiperazin-1-yl)ethan-1-ol makes it a viable candidate for such combinatorial approaches.

From a commercial standpoint, the global market for specialty chemicals and pharmaceutical intermediates is expanding rapidly. Companies are investing heavily in R&D to capitalize on the therapeutic potential of compounds like CAS No. 1396677-95-4. This is further fueled by the increasing prevalence of chronic diseases and the need for more effective treatment options.

In summary, 1-(furan-2-yl)-2-(4-phenylmethanesulfonylpiperazin-1-yl)ethan-1-ol represents a compelling area of research with broad implications for drug discovery and healthcare innovation. Its unique chemical structure, combined with its promising biological activity, positions it as a molecule of significant interest for scientists and clinicians alike. As the field continues to evolve, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.